Cas no 2680685-73-6 (4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid)

• Product Name: 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid
• CAS No: 2680685-73-6
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5632170
• PubChem ID: 165936504
• Update Time: 2025-07-22

4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680685-73-6
• EN300-28287362
• 4-[(N-cyclopropyl-2,2,2-trifluoroacetamido)methyl]benzoic acid
• 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17(10-5-6-10)7-8-1-3-9(4-2-8)11(18)19/h1-4,10H,5-7H2,(H,18,19)
• InChI Key： VVCAZRREQAXEOU-UHFFFAOYSA-N
• SMILES： FC(C(N(CC1C=CC(C(=O)O)=CC=1)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid

Professional Introduction to 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic Acid (CAS No. 2680685-73-6)

4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid, with the chemical identifier CAS No. 2680685-73-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a N-cyclopropyl-2,2,2-trifluoroacetamido moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

The synthesis and characterization of 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid involve meticulous chemical processes that ensure high purity and yield. The introduction of the trifluoroacetamide group enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Recent advancements in synthetic methodologies have enabled more efficient production techniques, allowing for larger-scale preparations that support both academic research and industrial applications.

One of the most compelling aspects of 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid is its potential role in developing novel therapeutic agents. The benzoic acid backbone is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of the cyclopropyl and trifluoroacetamide substituents further modulates these interactions, leading to enhanced efficacy and selectivity.

Current research indicates that this compound exhibits notable inhibitory activity against various enzymatic targets relevant to inflammatory and metabolic diseases. Studies have demonstrated its potential in modulating pathways associated with conditions such as diabetes and cardiovascular disorders. The trifluoroacetamide moiety plays a crucial role in stabilizing the compound’s bioactive conformation, thereby improving its pharmacokinetic profile.

In addition to its therapeutic potential, 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid has been explored for its role in chemical biology research. Its unique structural features make it an excellent scaffold for developing probes and inhibitors that can be used to study complex biological systems. Researchers have utilized this compound to gain insights into enzyme mechanisms and to identify new targets for drug development.

The compound’s solubility and stability under various conditions make it particularly useful for both in vitro and in vivo studies. Its compatibility with multiple analytical techniques has facilitated detailed structural elucidation and interaction studies. These advancements have not only enhanced our understanding of the molecule’s properties but also opened new avenues for its application in drug discovery programs.

The synthesis of derivatives of 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid has been a focus of recent investigations. By modifying the cyclopropyl or trifluoroacetamide groups, researchers aim to fine-tune the biological activity and pharmacokinetic properties of the molecule. Such modifications can lead to the discovery of new compounds with improved therapeutic profiles.

The use of computational methods has also played a significant role in understanding the behavior of 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid. Molecular modeling studies have provided valuable insights into its interactions with biological targets at an atomic level. These insights have guided experimental efforts and have accelerated the development process for new drug candidates.

Future directions in the study of 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid include exploring its potential in clinical trials and evaluating its safety profile in human populations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits.

The compound’s versatility as a chemical tool makes it indispensable in modern drug discovery research. Its unique structural features continue to inspire new synthetic strategies and applications across various disciplines within chemistry and biology. As our understanding of molecular interactions evolves, so too does the potential for 4-(N-cyclopropyl-2,2,2-trifluoroacetamido)methylbenzoic acid to contribute to groundbreaking discoveries.